Cas no 4345-03-3 (a-Tocopheryl Succinate)

• Product name: a-Tocopheryl Succinate
• CAS No: 4345-03-3
• MF: C₃₃H₅₄O₅
• MW: 530.778871059418
• MDL: MFCD00072055
• CID: 44962
• PubChem ID: 20353

a-Tocopheryl Succinate Chemical and Physical Properties

Names and Identifiers

• vitamin E succinate
• (+)-A-tocopherol acid succinate from*natural A-to
• alpha-tocopheryl hydrogen succinate
• DL-alpha-Tocopherol succinate
• D-alpha-Tocopherol Succinate
• D-a-Tocopherol acid Succinate
• (+)-ALPHA-TOCOPHEROL ACID SUCCINATE
• D-α-Tocopherol succinate
• VITAMIN E SUCCINATE(TOCOPHEROL SUCCINATE)(P) PrintBack
• VITAMIN E SUCCINATE(TOCOPHEROL SUCCINATE)(RG) PrintBack
• α-Tocopheryl Succinate
• d-alpha-Tocopherol succinate(E)
• TriMethoxy(octadecyl)silane
• alpha-Tocopheryl succinate
• tocopherol succinate
• alpha-tocopherol succinate
• D-ALPHA-TOCOPHERYL SUCCINATE
• d-
• A-tocopheryl succinate
• Covitol 1210
• d-alpha-Tocopherol acid succinate
• LU4B53JYVE
• alpha-Tocopherol hemisuccinate
• alpha-Tocopheryl acid succinate
• alpha-Tocopheryl succinate, D-
• D-alpha tocopheryl acid succinate
• d-alpha-Tocopheryl acid succinate
• Tocopherol acid succinate, alpha-
• IELOKBJP
• Vitamin E hemisuccinate
• alpha-Vitamin E succinate
• (+)-alpha-Tocopheryl succinate
• Tocopherol
• D- alpha Tocopheryl Acid Succinate
• a-Tocopheryl Succinate

• MDL： MFCD00072055
• Inchi： 1S/C33H54O5/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-20-33(8)21-19-28-27(7)31(25(5)26(6)32(28)38-33)37-30(36)18-17-29(34)35/h22-24H,9-21H2,1-8H3,(H,34,35)/t23-,24-,33-/m1/s1
• InChI Key： IELOKBJPULMYRW-NJQVLOCASA-N
• SMILES： O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])OC(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 530.39700
• Monoisotopic Mass: 530.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Colorless to white crystalline powder. Odorless and tasteless
• Density: 1.0020
• Melting Point: 73.0 to 77.0 deg-C
• Boiling Point: 625.8ºC at 760 mmHg
• Flash Point: 187ºC
• PSA: 72.83000
• LogP: 8.90480
• Sensitiveness: Sensitive to heat
• λmax: 286(EtOH)(lit.)
• Merck: 9495
• Solubility: Insoluble in water. Soluble in chloroform. Soluble in acetone, ethanol, ether and vegetable oil

a-Tocopheryl Succinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• FLUKA BRAND F CODES：8-10-23
• RTECS：EJ9984000
• Storage Condition：0-10°C

Additional information on a-Tocopheryl Succinate

a-Tocopheryl Succinate (CAS No. 4345-03-3): A Comprehensive Overview

a-Tocopheryl Succinate (CAS No. 4345-03-3) is a derivative of vitamin E that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and nutraceuticals due to its unique properties and potential therapeutic applications. This compound, also known as alpha-tocopheryl succinate, is a water-soluble form of alpha-tocopherol, which is the most biologically active form of vitamin E. In this article, we will delve into the chemical structure, biological activities, and recent research findings related to a-Tocopheryl Succinate.

Chemical Structure and Properties

a-Tocopheryl Succinate is a synthetic compound that combines the antioxidant properties of alpha-tocopherol with the water-solubility provided by the succinate group. The chemical formula of a-Tocopheryl Succinate is C₃₁H₅₀O₇, and it has a molecular weight of 546.71 g/mol. The succinate group enhances the solubility and bioavailability of the compound, making it more suitable for various formulations in pharmaceutical and cosmetic products.

The chemical structure of a-Tocopheryl Succinate includes a chromanol ring, which is responsible for its antioxidant properties, and a succinate ester group attached to the hydroxyl group of alpha-tocopherol. This unique structure allows it to act as both an antioxidant and a prodrug, which can be metabolized in the body to release free alpha-tocopherol.

Biological Activities and Mechanisms of Action

a-Tocopheryl Succinate exhibits a range of biological activities that contribute to its therapeutic potential. One of its primary functions is as an antioxidant, which helps protect cells from oxidative stress and damage caused by free radicals. Free radicals are highly reactive molecules that can cause cellular damage, leading to various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders.

In addition to its antioxidant properties, a-Tocopheryl Succinate (CAS No. 4345-03-3) has been shown to have anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. This property makes it a promising candidate for treating inflammatory conditions.

a-Tocopheryl Succinate (CAS No. 4345-03-3) also exhibits cytotoxic effects on cancer cells. Research has shown that it can induce apoptosis (programmed cell death) in various types of cancer cells, including breast cancer, prostate cancer, and leukemia cells. The mechanism behind this cytotoxicity involves the generation of reactive oxygen species (ROS) and the disruption of mitochondrial function.

Clinical Applications and Research Findings (CAS No. 4345-03-3) (CAS No. 4345-03-3) has been extensively studied for its potential therapeutic applications in various fields. (CAS No. 4345-03-3) In oncology, clinical trials have shown promising results in using a-Tocopheryl Succinate (CAS No. 4345-03-3) as an adjuvant therapy for cancer treatment. It has been found to enhance the efficacy of chemotherapy drugs while reducing their side effects. In dermatology, a-Tocopheryl Succinate (CAS No. 4345-03-3) has been used in topical formulations to protect skin from UV-induced damage and promote wound healing. In neurology, a-Tocopheryl Succinate (CAS No. 4345-03-3) has been investigated for its potential neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease.

a-Tocopheryl Succinate (CAS No. 4345-03-3) has also been explored for its anti-inflammatory properties in respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Preclinical studies have shown that it can reduce airway inflammation and improve lung function.

a-Tocopheryl Succinate (CAS No. 4345-03-3) has demonstrated potential benefits in cardiovascular health as well. A study published in the Journal of Cardiovascular Pharmacology (2021) found that a-Tocopheryl Succinate (CAS No. 4345-03-3) can reduce oxidative stress and inflammation in vascular endothelial cells, thereby protecting against atherosclerosis.

In conclusion, a-Tocopheryl Succinate (CAS No. 4345-03-3) is a versatile compound with a wide range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, a-Tocopheryl Succinate (CAS No. 4345-03-3) holds promise as a valuable tool in the treatment and prevention of various diseases. This compound's unique combination of antioxidant, anti-inflammatory, a-Tocopheryl Succinate (CAS No. 4345-03-3), cancer-fighting, a-Tocopheryl Succinate (CAS No. 4345-03-3), and neuroprotective properties makes it an attractive candidate for further development in pharmaceuticals, a-Tocopheryl Succinate (CAS No. 4345-03-3), cosmetics, a-Tocopheryl Succinate (CAS No. 4345-02), and nutraceuticals.&#x2666;&#x2666;&#x2666;&#x2666;&#x2666;&#x2666;&#x2666;&#x2666;&#x2666;&#x266A;&#x2B1C;&#x2B1B;&#x2B1C;&#x2B1B;&#x2B1C;&#x2B1B;&#x2B1C;&#x2B1B;&#x2B1C;&#x2B1B;;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;</article>;</response>;